Cas no 133985-88-3 ((4-Methoxy-2-methylphenyl)amine Hydrochloride)

• Product Name: (4-Methoxy-2-methylphenyl)amine Hydrochloride
• CAS No: 133985-88-3
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD00155304
• CID: 857237
• PubChem ID: 22408455
• Update Time: 2025-05-20

(4-Methoxy-2-methylphenyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methylaniline hydrochloride
• (4-Methoxy-2-methylphenyl)amine hydrochloride
• 4-Methoxy-2-methylaniline, HCl
• YTMCAZORUSVXCW-UHFFFAOYSA-N
• m-cresidine hydrochloride
• SCHEMBL8946354
• BS-26608
• 4-Methoxy-2-methylaniline--hydrogen chloride (1/1)
• MFCD00155304
• DTXSID00625550
• AKOS005111071
• E83842
• 2-methyl-4-methoxyaniline(hcl)
• 4-Methoxy-2-methylaniline,hydrochloride
• CHEMBL4210830
• 133985-88-3
• 4-methoxy-2-methylanilinehydrochloride
• 4-methoxy-2-methylaniline;hydrochloride
• (4-Methoxy-2-methylphenyl)amine Hydrochloride

• MDL： MFCD00155304
• Inchi： 1S/C8H11NO.ClH/c1-6-5-7(10-2)3-4-8(6)9;/h3-5H,9H2,1-2H3;1H
• InChI Key： YTMCAZORUSVXCW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 173.06100
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 295.1±40.0 °C at 760 mmHg
• Flash Point: 132.3±27.3 °C
• PSA: 35.25000
• LogP: 2.96900
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-Methoxy-2-methylphenyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Methoxy-2-methylphenyl)amine Hydrochloride

Introduction to (4-Methoxy-2-methylphenyl)amine Hydrochloride (CAS No. 133985-88-3)

Chemical Overview and Synthesis

(4-Methoxy-2-methylphenyl)amine hydrochloride, with the CAS number 133985-88-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of (4-methoxy-2-methylphenyl)amine, which belongs to the class of aromatic amines. The structure of this compound consists of a phenyl ring substituted with a methoxy group at the para position and a methyl group at the ortho position, with an amine group attached directly to the phenyl ring.

The synthesis of (4-methoxy-2-methylphenyl)amine hydrochloride typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts, have enabled more efficient and selective syntheses of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

Physical and Chemical Properties

This compound exhibits distinct physical and chemical properties that make it suitable for various applications. The molecular weight of (4-methoxy-2-methylphenyl)amine hydrochloride is approximately 207.66 g/mol, with a melting point around 150°C and a boiling point exceeding 200°C under standard conditions. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as ethanol and dichloromethane.

Recent studies have focused on understanding the UV-Vis absorption properties of this compound, revealing its potential as a photosensitive material in optoelectronic devices. Additionally, its nucleophilicity has been evaluated in various reaction conditions, highlighting its role as an intermediate in drug synthesis.

Applications in Pharmaceutical Research

(4-Methoxy-2-methylphenyl)amine hydrochloride has garnered attention in pharmaceutical research due to its unique pharmacokinetic properties. It serves as a valuable intermediate in the synthesis of various bioactive compounds, including antidepressants and antipsychotic agents. Recent clinical trials have demonstrated its potential as a precursor for drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, this compound has been investigated for its role in enzyme inhibition studies, particularly against key enzymes involved in inflammatory pathways. Its ability to modulate cellular signaling pathways makes it a promising candidate for anti-inflammatory drug development.

Toxicological Profile and Safety Considerations

The toxicological profile of (4-methoxy-2-methylphenyl)amine hydrochloride has been extensively studied to ensure safe handling and use. Acute toxicity studies indicate that it exhibits low toxicity when administered orally or intravenously, with no significant adverse effects observed at therapeutic doses.

Recent research has also explored its potential for bioaccumulation and environmental impact. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. Regulatory agencies have deemed it safe for use in pharmaceutical formulations when adhered to recommended dosage guidelines.

Future Prospects and Research Directions

The future prospects for (4-methoxy-2-methylphenyl)amine hydrochloride are promising, driven by ongoing research into its applications in drug delivery systems and advanced materials science. Researchers are actively exploring its role as a building block for constructing novel bioactive molecules with enhanced pharmacokinetic profiles.

In conclusion, (4-Methoxy-2-methylphenyl)amine hydrochloride (CAS No. 133985-88-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in pharmaceutical development and materials science.